N-Ethyl-N-(2-(piperidin-2-yl)ethyl)cyclohexanamine dihydrochloride
Overview
Description
Scientific Research Applications
Chemical Detection and Analysis : Research on the use of canines as chemical detectors for explosives highlights the importance of understanding chemical compounds, including those similar to the one you're interested in, in the context of safety and security. Dogs can detect specific chemicals associated with explosives, demonstrating the critical role of chemical analysis in public safety (Furton & Myers, 2001)[https://consensus.app/papers/foundation-efficacy-canines-detectors-explosives-furton/fbc08a2d1fa65b71ad42b5845afee533/?utm_source=chatgpt].
Pharmacological Studies : Studies on compounds like phencyclidine (a structural analog to the compound ) explore the complex interactions of chemicals with biological systems, offering insights into their potential therapeutic or harmful effects. Such research underscores the significance of detailed chemical analysis in understanding pharmacodynamics and pharmacokinetics (Domino, 1964)[https://consensus.app/papers/neurobiology-phencyclidine-sernyl-drug-with-unusual-domino/96a2a4cf0f2e5a4a94fe60287b5c45b5/?utm_source=chatgpt].
Chemical Synthesis and Catalysis : The development of recyclable copper catalyst systems for C-N bond-forming cross-coupling reactions represents a field of chemical research where understanding the structure and reactivity of complex compounds is crucial. This area of study is vital for advancing pharmaceuticals, agrochemicals, and material sciences, demonstrating the broader application of chemical research in industrial and academic settings (Kantam et al., 2013)[https://consensus.app/papers/developments-copper-catalyst-systems-bond-forming-kantam/252fc1e3957f5f72a80917afdfb88680/?utm_source=chatgpt].
Properties
IUPAC Name |
N-ethyl-N-(2-piperidin-2-ylethyl)cyclohexanamine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H30N2.2ClH/c1-2-17(15-9-4-3-5-10-15)13-11-14-8-6-7-12-16-14;;/h14-16H,2-13H2,1H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEZSFRDZNWWECA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCC1CCCCN1)C2CCCCC2.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H32Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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